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Compound of Interest

Compound Name: Floverine

Cat. No.: B1672849

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the functional groups present in the chemical
structure of Floverine, a molecule with the systematic IUPAC name 2-(3,5-
dimethoxyphenoxy)ethanol.[1][2] The identification and understanding of these functional
groups are critical for predicting its chemical properties, metabolic pathways, and potential
interactions with biological targets.

Chemical Structure of Floverine

Floverine possesses a molecular formula of C10H140a4.[1][2][3][4] Its structure consists of a
central dimethoxy-substituted benzene ring linked to an ethanol side chain through an ether
bond.

Identification and Analysis of Functional Groups

The chemical reactivity and pharmacological profile of Floverine are dictated by the interplay of
three primary functional groups: an aromatic ring, ether linkages, and a primary alcohol.

1. Aromatic Ring (Phenyl Group): The core of the Floverine structure is a benzene ring. This
aromatic system is generally stable and can participate in pi-stacking interactions within
biological systems. The electron-donating nature of the two methoxy substituents influences
the reactivity of the ring.
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2. Ether Groups: Floverine contains three ether linkages. Two of these are methoxy groups (-
OCHs5) attached to the aromatic ring at positions 3 and 5. The third is an aryloxy ether, where

the phenoxy group is linked to the ethanol side chain. Ethers are generally unreactive but can
influence the molecule's polarity and ability to form hydrogen bonds as an acceptor.

3. Alcohol Group (Primary Alcohol): The terminal end of the side chain features a primary
alcohol (-CH20H). This hydroxyl group is a key site for metabolic transformations, particularly
oxidation and conjugation reactions. It can also act as both a hydrogen bond donor and
acceptor, significantly impacting the molecule's solubility and binding affinity to target proteins.

Data Presentation: Summary of Functional Groups

The functional groups identified in Floverine are summarized in the table below for clear
comparison and reference.

Functional Group Chemical Formula Number Present Key Characteristics

Stable, participates in
Aromatic Ring -CeHs- 1 pi-stacking

interactions.

Generally unreactive,
Ether (Methoxy) -OCHs 2 influences electronic

properties.

Links the aromatic

Ether (Aryloxy) -O-Ar 1 ] ]
core to the side chain.
Site for metabolism,

Alcohol (Primary) -CH20H 1 hydrogen bond

donor/acceptor.

Experimental Protocols

The identification of these functional groups is primarily achieved through standard
spectroscopic techniques:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would confirm the
presence and connectivity of the aromatic protons, methoxy groups, and the ethanol side
chain.

e Infrared (IR) Spectroscopy: Characteristic absorption bands would indicate the presence of
the O-H stretch of the alcohol, the C-O stretches of the ethers, and the C=C stretches of the
aromatic ring.

e Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the molecular
formula, and fragmentation patterns could further elucidate the structure and connectivity of
the functional groups.

Visualization of Floverine's Functional Groups

The following diagram illustrates the chemical structure of Floverine with its key functional
groups highlighted.

Caption: Chemical structure of Floverine with its primary functional groups identified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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